Cas no 151585-95-4 (2-Amino-6-methoxybenzaldehyde)
2-Amino-6-methoxybenzaldehyde is a versatile aromatic aldehyde with a molecular formula of C₈H₉NO₂. It features both an amino (–NH₂) and a methoxy (–OCH₃) substituent on the benzene ring, which enhance its reactivity and utility in organic synthesis. This compound serves as a key intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and fine chemicals. Its electron-rich structure facilitates nucleophilic substitution and condensation reactions, making it valuable for constructing complex molecular frameworks. The methoxy group improves solubility in organic solvents, while the amino group allows for further functionalization. Suitable for research and industrial applications, it is characterized by high purity and consistent performance in synthetic workflows.
2-Amino-6-methoxybenzaldehyde structure
Product Name:2-Amino-6-methoxybenzaldehyde
CAS No:151585-95-4
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD18389702
CID:99505
PubChem ID:22326715
Update Time:2025-05-27
2-Amino-6-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-6-methoxybenzaldehyde
- Benzaldehyde,2-amino-6-methoxy-
- Benzaldehyde, 2-amino-6-methoxy- (9CI)
- 2-Amino-6-methoxy-benzaldehyde
- LDZAAZUENSWIGU-UHFFFAOYSA-N
- BGA58595
- SCHEMBL2203041
- MFCD18389702
- AKOS022189989
- SY345777
- F15854
- EN300-2970779
- DTXSID10624837
- Z1255445731
- CS-0371357
- 151585-95-4
- DB-323711
-
- MDL: MFCD18389702
- Inchi: 1S/C8H9NO2/c1-11-8-4-2-3-7(9)6(8)5-10/h2-5H,9H2,1H3
- InChI Key: LDZAAZUENSWIGU-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=C(C=1C=O)N
Computed Properties
- Exact Mass: 151.06337
- Monoisotopic Mass: 151.063328530 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 151.16
- XLogP3: 1.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
2-Amino-6-methoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000355-250mg |
2-Amino-6-methoxybenzaldehyde |
151585-95-4 | 97% | 250mg |
480.00 USD | 2021-06-21 | |
| Alichem | A015000355-500mg |
2-Amino-6-methoxybenzaldehyde |
151585-95-4 | 97% | 500mg |
831.30 USD | 2021-06-21 | |
| Alichem | A015000355-1g |
2-Amino-6-methoxybenzaldehyde |
151585-95-4 | 97% | 1g |
1,534.70 USD | 2021-06-21 | |
| eNovation Chemicals LLC | Y0995299-5g |
2-amino-6-methoxybenzaldehyde |
151585-95-4 | 95% | 5g |
$1780 | 2024-08-02 | |
| Enamine | EN300-2970779-1g |
2-amino-6-methoxybenzaldehyde |
151585-95-4 | 95% | 1g |
$999.0 | 2023-09-06 | |
| Enamine | EN300-2970779-5g |
2-amino-6-methoxybenzaldehyde |
151585-95-4 | 95% | 5g |
$2900.0 | 2023-09-06 | |
| Enamine | EN300-2970779-10g |
2-amino-6-methoxybenzaldehyde |
151585-95-4 | 95% | 10g |
$4299.0 | 2023-09-06 | |
| Enamine | EN300-2970779-0.05g |
2-amino-6-methoxybenzaldehyde |
151585-95-4 | 95% | 0.05g |
$232.0 | 2023-09-06 | |
| Enamine | EN300-2970779-0.1g |
2-amino-6-methoxybenzaldehyde |
151585-95-4 | 95% | 0.1g |
$347.0 | 2023-09-06 | |
| Enamine | EN300-2970779-0.25g |
2-amino-6-methoxybenzaldehyde |
151585-95-4 | 95% | 0.25g |
$494.0 | 2023-09-06 |
2-Amino-6-methoxybenzaldehyde Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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